Cas no 1248470-13-4 (2-{[(5-bromo-1,3-thiazol-2-yl)carbamoyl]methoxy}acetic acid)

2-{[(5-Bromo-1,3-thiazol-2-yl)carbamoyl]methoxy}acetic acid is a brominated thiazole derivative featuring a carbamoyl-linked acetic acid moiety. This compound is of interest in synthetic and medicinal chemistry due to its versatile reactivity, particularly as a building block for heterocyclic frameworks. The presence of the 5-bromo substituent enhances its utility in cross-coupling reactions, while the carboxylic acid and carbamoyl groups offer sites for further functionalization. Its structural features make it suitable for applications in drug discovery, agrochemical research, and material science. The compound exhibits moderate stability under standard conditions, facilitating handling in laboratory settings. Careful storage in a cool, dry environment is recommended to maintain its integrity.

2-{[(5-bromo-1,3-thiazol-2-yl)carbamoyl]methoxy}acetic acid structure

1248470-13-4 structure

Product Name:2-{[(5-bromo-1,3-thiazol-2-yl)carbamoyl]methoxy}acetic acid

CAS No:1248470-13-4

MF:

MW:

CID:4580882

Update Time:2025-05-25

2-{[(5-bromo-1,3-thiazol-2-yl)carbamoyl]methoxy}acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-{[(5-bromo-1,3-thiazol-2-yl)carbamoyl]methoxy}acetic acid

2-{[(5-bromo-1,3-thiazol-2-yl)carbamoyl]methoxy}acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-381003-0.05g	2-{[(5-bromo-1,3-thiazol-2-yl)carbamoyl]methoxy}acetic acid	1248470-13-4	95.0%	0.05g	$101.0	2025-02-20
Enamine	EN300-381003-0.1g	2-{[(5-bromo-1,3-thiazol-2-yl)carbamoyl]methoxy}acetic acid	1248470-13-4	95.0%	0.1g	$152.0	2025-02-20
Enamine	EN300-381003-0.25g	2-{[(5-bromo-1,3-thiazol-2-yl)carbamoyl]methoxy}acetic acid	1248470-13-4	95.0%	0.25g	$216.0	2025-02-20
Enamine	EN300-381003-0.5g	2-{[(5-bromo-1,3-thiazol-2-yl)carbamoyl]methoxy}acetic acid	1248470-13-4	95.0%	0.5g	$407.0	2025-02-20
Enamine	EN300-381003-1.0g	2-{[(5-bromo-1,3-thiazol-2-yl)carbamoyl]methoxy}acetic acid	1248470-13-4	95.0%	1.0g	$528.0	2025-02-20
Enamine	EN300-381003-2.5g	2-{[(5-bromo-1,3-thiazol-2-yl)carbamoyl]methoxy}acetic acid	1248470-13-4	95.0%	2.5g	$1034.0	2025-02-20
Enamine	EN300-381003-5.0g	2-{[(5-bromo-1,3-thiazol-2-yl)carbamoyl]methoxy}acetic acid	1248470-13-4	95.0%	5.0g	$1530.0	2025-02-20
Enamine	EN300-381003-10.0g	2-{[(5-bromo-1,3-thiazol-2-yl)carbamoyl]methoxy}acetic acid	1248470-13-4	95.0%	10.0g	$2269.0	2025-02-20
1PlusChem	1P01E8NL-50mg	2-{[(5-bromo-1,3-thiazol-2-yl)carbamoyl]methoxy}acetic acid	1248470-13-4	95%	50mg	$182.00	2024-07-10
1PlusChem	1P01E8NL-100mg	2-{[(5-bromo-1,3-thiazol-2-yl)carbamoyl]methoxy}acetic acid	1248470-13-4	95%	100mg	$243.00	2024-07-10

2-{[(5-bromo-1,3-thiazol-2-yl)carbamoyl]methoxy}acetic acid Related Literature

1. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
2. Emerging investigator series: bacteriophages as nano engineering tools for quality monitoring and pathogen detection in water and wastewater

Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
3. Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†

Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
4. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
5. Fe3O4/FeS2 heterostructures enable efficient oxygen evolution reaction†

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Additional information on 2-{[(5-bromo-1,3-thiazol-2-yl)carbamoyl]methoxy}acetic acid

Introduction to 2-{[(5-Bromo-1,3-Thiazol-2-Yl)Carbamoyl]Methoxy}Acetic Acid (CAS No. 1248470-13-4)

2-{[(5-Bromo-1,3-Thiazol-2-Yl)Carbamoyl]Methoxy}Acetic Acid, with the CAS registry number 1248470-13-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a 5-bromo-substituted thiazole ring attached to a carbamoyl group, further linked to a methoxy group and ultimately to an acetic acid moiety. The combination of these functional groups makes this compound a versatile building block for various chemical reactions and applications.

The synthesis of 2-{[(5-Bromo-1,3-Thiazol-2-Yl)Carbamoyl]Methoxy}Acetic Acid involves a series of carefully designed steps that ensure the formation of the desired product with high purity and yield. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis process, reducing reaction times and enhancing selectivity. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the thiazole ring while maintaining the integrity of the bromine substituent.

One of the most notable features of this compound is its biological activity. Studies have shown that 2-{[(5-Bromo-1,3-Thiazol-2-Yl)Carbamoyl]Methoxy}Acetic Acid exhibits potent inhibitory effects against certain enzymes, making it a promising candidate for drug development. In particular, its ability to modulate enzyme activity without causing significant cytotoxicity has drawn attention from researchers in the pharmaceutical industry.

The chemical properties of this compound are also worth highlighting. The presence of the thiazole ring imparts aromaticity and stability to the molecule, while the bromine substituent introduces electron-withdrawing effects that can influence reactivity in various chemical transformations. The methoxy group adds hydrophilicity, which can enhance solubility in polar solvents—a critical factor for its application in biological systems.

Recent research has explored the potential of 2-{[(5-Bromo-1,3-Thiazol-2-Yl)Carbamoyl]Methoxy}Acetic Acid in agricultural chemistry as well. Its ability to act as a precursor for herbicides or fungicides has been investigated, with preliminary results indicating promising efficacy against model plant pathogens. This opens up new avenues for its application in crop protection and sustainable agriculture.

In terms of analytical characterization, this compound can be thoroughly analyzed using techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These methods provide detailed insights into its molecular structure and purity, ensuring that it meets the highest standards for both research and industrial applications.

Looking ahead, the development of novel derivatives based on 2-{[(5-Bromo-1,3-Thiazol-2-Yl)Carbamoyl]Methoxy}Acetic Acid holds great promise for expanding its utility across multiple disciplines. Researchers are actively exploring modifications to enhance its pharmacokinetic properties or improve its bioavailability, which could pave the way for its use in targeted drug delivery systems.

In conclusion, 2-{[(5-Bromo-1,3-Thiazol-2-Yl)Carbamoyl]Methoxy}Acetic Acid (CAS No. 1248470-13-4) is a multifaceted compound with diverse applications in chemistry and biology. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for advancing scientific research and industrial innovation.